Cas no 65423-37-2 (Pregnane-3,20-diol,3-(hydrogen sulfate), (3b,5a,20S)- (9CI))

• Product Name: Pregnane-3,20-diol,3-(hydrogen sulfate), (3b,5a,20S)- (9CI)
• CAS No: 65423-37-2
• MF: C₂₁H₃₆O₅S
• MW: 400.572546005249
• CID: 504483
• PubChem ID: 194213
• Update Time: 2025-04-19

Pregnane-3,20-diol,3-(hydrogen sulfate), (3b,5a,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregnane-3,20-diol,3-(hydrogen sulfate), (3b,5a,20S)- (9CI)
• pregnane-3,20-diol 3-sulfate
• 5alpha-Pregnane-3beta,20alpha-diol 3-sulphate
• SCHEMBL2392478
• 65423-37-2
• P-3,20-DS
• [(3S,5S,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-hydroxyethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
• DTXSID60984039
• 20-Hydroxypregnan-3-yl hydrogen sulfate
• 5alpha-Pregnane-3beta,20alpha-diol 3-sulfate
• Pregnane-3,20-diol, 3-(hydrogen sulfate), (3beta,5alpha,20S)-

• Inchi： 1S/C21H36O5S/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3/h13-19,22H,4-12H2,1-3H3,(H,23,24,25)/t13-,14-,15-,16-,17+,18-,19-,20-,21+/m0/s1
• InChI Key： ZIVKBPVUJZDVBI-ZVPCKFNKSA-N
• SMILES： S(=O)(=O)(O)O[C@H]1CC[C@@]2(C)[C@H](C1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)O)CC[C@@H]12

Computed Properties

• Exact Mass: 400.22834542g/mol
• Monoisotopic Mass: 400.22834542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 92.2Ų